Cas no 374794-68-0 (2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid)

• Product Name: 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid
• CAS No: 374794-68-0
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 6098631
• PubChem ID: 21955350
• Update Time: 2025-07-17

2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid
• Benzeneacetic acid, α-oxo-3,5-bis(trifluoromethyl)-
• 2-[3,5-bis(trifluoromethyl)phenyl]-2-oxoacetic acid
• VPCNIKOBNYETOG-UHFFFAOYSA-N
• 374794-68-0
• SCHEMBL4591267
• EN300-1165423
• alpha-Oxo-3,5-bis(trifluoromethyl)benzeneacetic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)5-1-4(7(17)8(18)19)2-6(3-5)10(14,15)16/h1-3H,(H,18,19)
• InChI Key： VPCNIKOBNYETOG-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 286.00646296g/mol
• Monoisotopic Mass: 286.00646296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 263.3±40.0 °C(Predicted)
• pka: 1.89±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid

Introduction to 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 374794-68-0)

2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid, identified by the CAS number 374794-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-ketoacids, characterized by the presence of a carbonyl group adjacent to a carboxylic acid moiety. The structural framework of this molecule incorporates two key features: a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, and an acetic acid derivative with an additional carbonyl group at the 2-position. Such structural motifs make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The trifluoromethyl groups are particularly noteworthy, as they are known to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. The introduction of fluorine atoms into aromatic rings often modulates electronic properties, influencing reactivity and interaction with biological targets. In the context of 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid, these substituents may contribute to its unique physicochemical properties, making it a valuable building block for drug design. The presence of multiple fluorine atoms also suggests potential resistance to degradation under physiological conditions, which is a desirable trait in pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that molecules containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles, including longer half-lives and reduced susceptibility to metabolic enzymes. This has spurred interest in developing new therapeutic agents based on similar scaffolds. The phenyl ring in 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid provides a stable aromatic core that can be further functionalized to target specific biological pathways. For instance, modifications at the 2-position could introduce polar or charged groups to enhance solubility or binding interactions.

The β-ketoacetic acid moiety is another critical feature of this compound. Ketoacids are known for their ability to participate in condensation reactions, forming enolates or other reactive intermediates. These intermediates can be further transformed into more complex structures through nucleophilic addition or decarboxylation reactions. In pharmaceutical research, such reactivity is leveraged to synthesize heterocyclic compounds or other pharmacologically active molecules. The combination of a trifluoromethyl-substituted phenyl ring and a ketoacetic acid group suggests that 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid could serve as a precursor for developing novel inhibitors or modulators of enzymatic activity.

Current research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in addressing unmet medical needs. For example, fluoroaromatics have been successfully incorporated into antiviral, anticancer, and anti-inflammatory drugs due to their enhanced bioavailability and target specificity. The structural features of 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid align well with these trends, positioning it as a promising candidate for further exploration. Studies have begun to investigate its potential role in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The electron-withdrawing nature of the trifluoromethyl groups may enhance the inhibitory activity by stabilizing transition states or improving binding affinity.

In addition to its pharmacological potential, 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid may find applications in materials science and agrochemicals. Fluorinated compounds are widely used in high-performance materials due to their thermal stability and chemical resistance. Similarly, in agriculture, fluorinated derivatives have been employed as herbicides or fungicides due to their efficacy against resistant strains of pathogens. While these applications are not yet fully explored for this specific compound, preliminary studies suggest that its unique structure could offer advantages over existing commercial products.

The synthesis of 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic systems and green chemistry principles have made it possible to streamline these syntheses while maintaining high yields and purity. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce trifluoromethyl groups efficiently onto aromatic rings. Additionally, solvent-free or aqueous-phase reactions may reduce environmental impact without compromising reaction efficiency.

As computational tools continue to evolve, virtual screening methods are being increasingly used to identify promising candidates like 2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid based on their predicted biological activity. These approaches leverage large databases of chemical structures and machine learning algorithms to rank compounds according to their likelihood of interacting with specific targets. Such high-throughput virtual screening accelerates the drug discovery process by narrowing down candidates for experimental validation. Preliminary docking studies have already suggested that this compound may bind effectively to certain enzyme active sites due to its optimized steric and electronic properties.

In conclusion,2-3,5-bis(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 374794-68-0) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its structural features—particularly the combination of trifluoromethyl-substituted phenyl rings and a β-ketoacetic acid moiety—make it an attractive scaffold for further chemical manipulation and biological evaluation. Ongoing research aims to unlock its full potential by exploring its pharmacological effects through both computational modeling and experimental validation.